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Compound of Interest

Compound Name: HL-8

Cat. No.: B15621262 Get Quote

For researchers, scientists, and drug development professionals working with the cutting-edge

PI3Kα PROTAC degrader, HL-8, ensuring a safe and efficient laboratory environment is

paramount. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans to foster a culture of safety and precision in your critical

research endeavors.

Important Note: HL-8 is a specialized research chemical. The information presented here is a

synthesis of best practices for handling potent, biologically active small molecules and similar

PROTAC degraders. A specific Safety Data Sheet (SDS) for HL-8 is not publicly available;

therefore, it is crucial to handle this compound with the utmost care, assuming it has potential

hazards.

Immediate Safety and Handling Precautions
Due to its nature as a biologically active compound, HL-8 requires stringent handling protocols

to minimize exposure and ensure user safety. The following personal protective equipment

(PPE) is mandatory when working with HL-8 in both solid and solution forms.

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing
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PPE Category Specific Recommendations

Eye Protection
Wear chemical safety goggles or a face shield

at all times.

Hand Protection
Use chemically resistant nitrile gloves. Change

gloves immediately if contaminated.

Body Protection
A buttoned lab coat must be worn. Consider a

disposable gown for larger quantities.

Respiratory Protection

All handling of solid HL-8 and preparation of

stock solutions must be conducted in a certified

chemical fume hood to avoid inhalation of dust

or aerosols.

Operational Plan: From Receipt to Experiment
A systematic approach to handling HL-8 from the moment it arrives in the laboratory to its

experimental application is critical for safety and data integrity.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Log: Document the arrival date, quantity, and assigned storage location in your chemical

inventory.

Store: Keep HL-8 in its original, tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials. For long-term storage, refer to the supplier's

recommendations, which typically advise refrigeration or freezing.

Preparation of Stock Solutions
Detailed protocols for preparing solutions are essential for experimental reproducibility and

safety.

Methodology for Preparing a 10 mM Stock Solution:
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Pre-calculation: Determine the required mass of HL-8 and volume of solvent (e.g., DMSO)

needed to achieve a 10 mM concentration.

Weighing: In a chemical fume hood, carefully weigh the required amount of solid HL-8 into a

tared vial.

Solubilization: Add the calculated volume of solvent to the vial.

Mixing: Gently vortex or sonicate the solution until the HL-8 is completely dissolved.

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation

date, and your initials.

Storage: Store the stock solution in small aliquots in tightly sealed vials at -20°C or -80°C to

minimize freeze-thaw cycles.[1]

Disposal Plan: Managing HL-8 Waste
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Waste Type Disposal Procedure

Solid Waste

Collect any unused solid HL-8 and any materials

contaminated with the solid (e.g., weigh boats,

spatulas) in a designated, clearly labeled

container for hazardous chemical waste.

Liquid Waste

All liquid waste, including unused stock

solutions and cell culture media containing HL-

8, must be collected in a labeled, leak-proof

container for hazardous chemical waste. Do not

pour down the drain.

Contaminated Materials

All disposable materials that have come into

contact with HL-8 (e.g., pipette tips, gloves,

bench paper) must be disposed of as hazardous

chemical waste.
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All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office, in strict accordance with local, state, and federal regulations.

Experimental Workflow and Safety Integration
The following diagram illustrates the logical flow of handling HL-8, integrating safety

checkpoints at each stage.
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Workflow for safe handling and disposal of HL-8.

By adhering to these rigorous safety and handling protocols, researchers can confidently and

responsibly advance their scientific inquiries with HL-8, ensuring both personal safety and the

integrity of their valuable research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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